Cas no 2228640-23-9 (methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate)

• Product Name: methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate
• CAS No: 2228640-23-9
• MF: C₁₁H₁₃NO₅
• MW: 239.224623441696
• CID: 6050935
• PubChem ID: 165965657
• Update Time: 2025-06-08

methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate
• 2228640-23-9
• EN300-1837107

• Inchi： 1S/C11H13NO5/c1-7-3-4-9(12(15)16)8(5-7)10(13)6-11(14)17-2/h3-5,10,13H,6H2,1-2H3
• InChI Key： CANJPRPQVADXNT-UHFFFAOYSA-N
• SMILES： OC(CC(=O)OC)C1C=C(C)C=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 239.07937252g/mol
• Monoisotopic Mass: 239.07937252g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 92.4Ų

Additional information on methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate

Introduction to Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate (CAS No. 2228640-23-9)

Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate is a specialized organic compound characterized by its unique molecular structure and potential applications in the field of pharmaceutical chemistry. This compound, identified by the CAS number 2228640-23-9, has garnered attention due to its structural complexity and the diverse functionalities it possesses. The presence of both hydroxyl and nitro groups in its molecular framework suggests a rich chemical reactivity, making it a candidate for various synthetic transformations and biological evaluations.

The compound's structure consists of a propanoate ester moiety linked to a phenyl ring substituted with a methyl group and a nitro group. This specific arrangement imparts distinct electronic properties and reactivity patterns, which are of significant interest to researchers exploring novel synthetic pathways and pharmacological targets. The hydroxyl group, in particular, serves as a potential site for further functionalization, enabling the synthesis of more complex derivatives with tailored properties.

In recent years, there has been growing interest in the development of novel molecules that can interact with biological targets in unique ways. Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate represents such an effort, as its structural features may allow it to modulate biological processes through non-traditional mechanisms. For instance, the nitro group can participate in redox reactions, potentially making this compound useful in studying oxidative stress responses or developing antioxidants.

Moreover, the ester functionality in the molecule can be hydrolyzed under specific conditions to yield a corresponding carboxylic acid derivative. This transformation is particularly relevant in pharmaceutical research, where carboxylic acids are frequently employed as key functional groups in drug design. The ability to readily convert the ester into an acid provides flexibility in synthetic strategies and opens up possibilities for further derivatization.

Recent studies have begun to explore the potential of nitroaromatic compounds as intermediates in drug development. The presence of the nitro group in Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate positions it as a valuable building block for such investigations. Researchers have been particularly interested in the ability of nitro groups to undergo reduction to amino groups, which can then be further modified to introduce additional functionalities. This reactivity makes the compound a promising candidate for generating libraries of bioactive molecules.

The synthesis of Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate involves multi-step organic transformations that highlight its complexity. Key steps typically include the nitration of a substituted benzene derivative followed by esterification with a hydroxylated propanoic acid precursor. These synthetic routes require careful optimization to ensure high yields and purity, underscoring the compound's significance as a research tool.

In addition to its synthetic utility, Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate has shown promise in preliminary biological evaluations. Its unique structure suggests potential interactions with enzymes or receptors that may be relevant to therapeutic applications. While comprehensive pharmacological studies are still underway, early findings indicate that this compound may exhibit properties suitable for use in drug discovery programs targeting neurological or inflammatory disorders.

The growing interest in this compound is also driven by advancements in computational chemistry and molecular modeling techniques. These tools have enabled researchers to predict how Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate might interact with biological targets at an atomic level. Such insights are crucial for designing experiments and optimizing synthetic pathways, ultimately accelerating the development of new therapeutic agents.

The chemical community continues to seek innovative molecules that can address unmet medical needs. Methyl 3-hydroxy-3-(5-methyl-2-nitrophenyl)propanoate, with its distinctive structural features and versatile reactivity, stands out as a promising candidate for future research endeavors. As more data becomes available on its properties and potential applications, this compound is expected to play an increasingly important role in both academic and industrial settings.